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Compound of Interest

Compound Name: 20(R)-Notoginsenoside R2

Cat. No.: B149817 Get Quote

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of 20(R)-Notoginsenoside R2 for experimental use. The information is

intended for researchers, scientists, and drug development professionals.

Physicochemical Properties
20(R)-Notoginsenoside R2 is a triterpenoid saponin isolated from the roots of Panax

notoginseng.[1] It is supplied as a solid powder.[2]

Property Value Source

Molecular Formula C41H70O13 [2][3][4]

Molecular Weight 770.99 g/mol [2][3][5]

CAS Number 948046-15-9 [1][2]

Appearance Solid [2]

Purity ≥98% [1][2]

Solubility Data
Proper dissolution is critical for the accurate and reproducible use of 20(R)-Notoginsenoside
R2 in experiments. The choice of solvent depends on whether the experiment is in vitro or in

vivo.
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Solvent Concentration Notes Source

DMSO
100 mg/mL (129.70

mM)

Requires sonication.

Use freshly opened,

non-hygroscopic

DMSO.

[6]

DMSO 25 mg/mL (32.43 mM)
Sonication is

recommended.
[5]

Ethanol Soluble - [1]

Methanol Soluble - [1]

Pyridine Soluble - [1]

For in vivo studies, a multi-solvent system is often required to ensure biocompatibility and

solubility.

Solvent System Achievable Concentration Source

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (3.24 mM) [6]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (3.24 mM) [6]

10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (3.24 mM) [6]

Experimental Protocols
3.1. Protocol for Preparing In Vitro Stock Solutions (e.g., 10 mM in DMSO)

This protocol is suitable for cell-based assays where the final concentration of DMSO is kept

low (typically <0.1%) to avoid solvent toxicity.

Materials:

20(R)-Notoginsenoside R2 powder
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Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Procedure:

Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 770.99 ( g/mol ) / 1000 Example: For 1 mL of a

10 mM solution, you would need 7.71 mg of 20(R)-Notoginsenoside R2.

Weighing: Accurately weigh the calculated amount of 20(R)-Notoginsenoside R2 powder

and place it in a sterile vial.

Dissolution: Add the desired volume of DMSO to the vial.

Mixing: Vortex the solution thoroughly. To aid dissolution, warm the tube to 37°C and use an

ultrasonic bath for a few minutes until the solution is clear.[7]

Storage: Aliquot the stock solution into smaller, single-use volumes in tightly sealed vials to

prevent contamination and degradation from repeated freeze-thaw cycles.[1] Store aliquots

as recommended in Section 4.

3.2. Protocol for Preparing In Vivo Working Solutions (e.g., 2.5 mg/mL)

For animal studies, it is crucial to use a biocompatible solvent system. The following is an

example protocol using a common vehicle. Note: Always prepare fresh working solutions for in

vivo experiments on the day of use.[6]

Materials:

High-concentration DMSO stock solution of 20(R)-Notoginsenoside R2 (e.g., 25 mg/mL)
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PEG300

Tween-80

Sterile Saline (0.9% NaCl)

Sterile tubes

Procedure:

Prepare a high-concentration stock in DMSO as described in the in vitro protocol.

Solvent Addition Sequence: For a final volume of 1 mL, add the solvents sequentially as

follows[6]: a. To a sterile tube, add 400 µL of PEG300. b. Add 100 µL of the 25 mg/mL DMSO

stock solution and mix thoroughly. c. Add 50 µL of Tween-80 and mix until the solution is

homogeneous. d. Add 450 µL of sterile saline to bring the total volume to 1 mL. Mix

thoroughly.

Final Check: Ensure the final solution is clear before administration.[6] If precipitation occurs,

gentle warming and sonication may be used.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for stock solution preparation and a

relevant biological pathway influenced by notoginsenosides.
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Caption: Workflow for Preparing 20(R)-Notoginsenoside R2 Stock Solution.
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Caption: Inhibition of the PI3K/AKT/mTOR Pathway by Notoginsenoside R2.[8]

Storage and Stability
Proper storage is essential to maintain the activity of 20(R)-Notoginsenoside R2.
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Form
Storage
Temperature

Duration Notes Source

Powder -20°C 3 years
Keep tightly

sealed.
[5]

Powder 2-8°C Up to 24 months
Keep vial tightly

sealed.
[1]

In Solvent -80°C 6 months

Protect from

light. Use within

6 months.

[6]

In Solvent -20°C 1 month

Protect from

light. Use within

1 month.

[6]

It is strongly recommended to prepare solutions on the same day of use.[1] If stock solutions

are prepared in advance, they should be aliquoted and stored at -20°C or -80°C to avoid

repeated freeze-thaw cycles.[1][6]

Safety Precautions
Handle 20(R)-Notoginsenoside R2 in accordance with standard laboratory safety

procedures.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

The toxicological properties have not been fully investigated; therefore, it should be handled

with care.[9]

This product is for research use only and is not intended for medical or household

applications.[2][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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